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Compound of Interest

Compound Name: tert-Butyl L-valinate hydrochloride

Cat. No.: B554923

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for tert-Butyl L-valinate hydrochloride, including detailed operational and
disposal plans to foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

tert-Butyl L-valinate hydrochloride is classified as a substance that can cause skin irritation,
serious eye irritation, and respiratory irritation.[1][2] Adherence to proper safety protocols is
crucial to mitigate these risks.

Recommended Personal Protective Equipment (PPE):

A multi-layered approach to personal protection is necessary to ensure minimal exposure.
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PPE Category Item Standard

Chemical safety goggles or a NIOSH (US) or EN 166 (EU)

Eye/Face Protection )
full face shield. approved.[3]

i ] Chemical-resistant, impervious  Inspect for degradation or
Skin Protection o
gloves (e.g., nitrile rubber). punctures before use.[4]

Full-sleeved lab coat.

Long pants and closed-toe ]
Ensure no exposed skin.[4]
shoes.

) ) NIOSH-approved respirator Recommended for operations
Respiratory Protection . . , _
with a particulate filter. generating dust or aerosols.[4]

) To be used in cases of
Full-face respirator. ) o o
insufficient ventilation.[4]

Operational Plan for Safe Handling

A systematic workflow is critical for minimizing exposure and preventing contamination.
Step-by-Step Handling Procedure:
¢ Pre-Operational Checks:

o Ventilation: All handling, especially weighing, should occur in a well-ventilated area,
preferably within a chemical fume hood.[3][5]

o Emergency Equipment: Verify the accessibility and functionality of a safety shower and an
eyewash station.[4]

o Spill Kit: Ensure a chemical spill kit suitable for powdered reagents is readily available.[4]

o Review SDS: Familiarize yourself with the Safety Data Sheet (SDS) for tert-Butyl L-
valinate hydrochloride.

» Handling the Compound:
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o Donning PPE: Put on all required personal protective equipment as outlined in the table
above.

o Weighing: Conduct all weighing operations within a chemical fume hood to control dust.[4]

o Solution Preparation: When dissolving, add the solid compound to the solvent slowly to
prevent splashing.[4]

o Dust Prevention: Handle the solid material with care to avoid the formation of dust and
aerosols.[1][2]

o Post-Handling Procedures:

o Decontamination: Thoroughly wash hands with soap and water after handling is complete.

[3]

o Storage: Store tert-Butyl L-valinate hydrochloride in a tightly closed container in a dry,
cool, and well-ventilated place.[1][2] Recommended storage temperature is between 0-
5°C.[2]

Disposal Plan

Proper disposal of chemical waste is essential to prevent environmental contamination and
ensure regulatory compliance.

Waste Management Protocol:

o Waste Collection: All materials contaminated with tert-Butyl L-valinate hydrochloride, such
as disposable gloves, weighing paper, and other labware, must be collected in a designated
and clearly labeled hazardous waste container.[4]

» Disposal Method: Dispose of the hazardous waste in accordance with all applicable local,
state, and federal environmental control regulations.[2][5] It is recommended to use a
licensed disposal company for surplus and non-recyclable solutions.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for tert-Butyl L-valinate hydrochloride.
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Property Value

Molecular Formula C9H20CINO2
Molecular Weight 209.71 g/mol

Melting Point 142.0 to 146.0 °C[2]
Boiling Point 241.7°C at 760mmHg[2]
Flash Point 100°C[2]

Storage Temperature 0-5°C[2]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of tert-Butyl L-

valinate hydrochloride, from preparation to disposal.
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Caption: Workflow for safe handling of tert-Butyl L-valinate hydrochloride.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b554923?utm_src=pdf-body-img
https://www.benchchem.com/product/b554923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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